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Cat. No.: S531363

Biochemical Potency & Selectivity of INK Inhibitor VIII

JNK Inhibitor VIII (also known as TCS JNK 60) is a potent ATP-competitive inhibitor designed to target
the c-Jun N-terminal kinase family [1] [2].

The table below outlines its published potency against the JNK isoforms and its performance in a broader

kinase panel screen.

Kinase Target / . .
Reported Activity (ICso / Ki) Experimental Context

Panel

JNK1 ICs0 =45 nM; Ki =2 nM [1] Cell-free assay [1]

JNK2 ICs0 = 160 nM; Ki =4 nM [1] Cell-free assay [1]

JNK3 Ki=52nM [1] Cell-free assay [1]

JNK1lal 28.1% activity remaining at 0.5  EMD Millipore KinaseProfiler screen (234

MM [3] kinase panel) [3]

The data suggests JNK Inhibitor VIII is a potent and selective JNK inhibitor, though a full kinome-wide

selectivity plot is not available in the searched literature.
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Guide to Experimental Profiling Methods

Since a full profile for JNK Inhibitor VIII is not publicly available, the following established experimental

workflows can guide your own profiling efforts or your evaluation of other inhibitors.

The diagram below illustrates a generalized workflow for determining kinase selectivity, adapted from the

Kinase Inhibitor Profiling to Identify Kinases (KiPIK) method [4].

Start: Identify Phosphorylation of Interest

l

Prepare Cell Extract
(With Phosphatase Inhibitors)

N,

Parallel In-Vitro Kinase Reactions
(Substrate + Extract + Each Inhibitor)

l

Detect/Quantify Substrate Phosphorylation

:

Generate Inhibition Fingerprint

l

Compare Fingerprint to Database
(e.g., PKIS, Davis dataset)

l

Identify Candidate Kinases
(High Correlation Match)

Panel of Profiled Kinase Inhibitors
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Core Methodology Explained [4]:

¢ Principle: This method exploits the unique "inhibition fingerprint" of well-characterized kinase
inhibitors. The pattern of how a panel of these inhibitors affects the phosphorylation of your target
substrate in a cell extract is used to identify the responsible kinase.

¢ Inhibitor Libraries: Common libraries with extensive pre-profiled data include the Published Kinase
Inhibitor Sets (PKIS1 & PKIS2) and commercial libraries from companies like EMD Millipore [4].

¢ Profiling Assays: Broad kinase profiling often relies on commercial services that use platforms like
the DiscoveRx KINOMEscan, EMD Millipore KinaseProfiler, or Reaction Biology Kinase
Hotspot [3]. These services can provide quantitative data on a compound's interaction with hundreds
of kinases.

Insights for Your Comparison Guide

To objectively compare JNK Inhibitor VIII with other alternatives, you may consider the following points:

¢ Benchmark Against Other JNK Inhibitors: For a meaningful comparison, you could include data on
other well-known JNK inhibitors.

o SP600125: This was one of the first commercially available JNK inhibitors but is known for its
relatively limited selectivity [5].

o JNK-IN-8: A potent, irreversible covalent inhibitor that targets a specific cysteine residue
present in all INK isoforms [6].

o Reversible Covalent Inhibitors (e.g., 1aR-IN-8): Represent a newer generation of inhibitors
that form reversible bonds with the target cysteine, which may offer improved resilience against
off-target effects and fine-tunable residence time [6].

e Acknowledge Data Gaps: It is scientifically rigorous to note that while INK Inhibitor VIIlI is a potent
JNK inhibitor, its comprehensive, publicly available kinome-wide selectivity data is less extensive than
for some other tool compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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